- ''Bulky-Yet-Flexible'' α-Diimine Palladium-Catalyzed Reductive Heck Cross-Coupling: Highly Anti-Markovnikov-Selective Hydroarylation of Alkene in Air, Journal of Organic Chemistry, 2020, 85(18), 11750-11765
Cas no 2227355-48-6 (Benzene, 1-(1,1-dimethylethyl)-4-[2-(4-methylphenyl)ethyl]-)
![Benzene, 1-(1,1-dimethylethyl)-4-[2-(4-methylphenyl)ethyl]- structure](https://ossimg.kuujia.com/scimg/2227500/2227355-48-6x500.png)
2227355-48-6 structure
Product Name:Benzene, 1-(1,1-dimethylethyl)-4-[2-(4-methylphenyl)ethyl]-
CAS No:2227355-48-6
MF:C19H24
MW:252.393865585327
CID:5597190
Update Time:2023-08-23
Benzene, 1-(1,1-dimethylethyl)-4-[2-(4-methylphenyl)ethyl]- Chemical and Physical Properties
Names and Identifiers
-
- Benzene, 1-(1,1-dimethylethyl)-4-[2-(4-methylphenyl)ethyl]-
-
- Inchi： 1S/C19H24/c1-15-5-7-16(8-6-15)9-10-17-11-13-18(14-12-17)19(2,3)4/h5-8,11-14H,9-10H2,1-4H3
- InChI Key： SBTUIDZIGRCBHE-UHFFFAOYSA-N
- SMILES： C1(CCC2C=CC(C)=CC=2)=CC=C(C(C)(C)C)C=C1
Benzene, 1-(1,1-dimethylethyl)-4-[2-(4-methylphenyl)ethyl]- Production Method
Production Method 1
Reaction Conditions
1.1R:C:2485728-46-7, S:BuOH, 4 h, 80°C
Reference
Production Method 2
Reaction Conditions
1.1R:KOH, C:2106811-81-6, S:Me2CHOH, 12 h, 75°C; 75°C → rt
1.2R:mCPBA, S:CH2Cl2, 0-10°C
1.2R:mCPBA, S:CH2Cl2, 0-10°C
Reference
- Pd-Catalyzed reductive Heck reaction of olefins with aryl bromides for Csp2-Csp3 bond formation, Chemical Communications (Cambridge, 2018, 54(45), 5752-5755
Production Method 3
Reaction Conditions
1.1R:TMBAC, S:MeCN, 3 h, rt
Reference
- Electroreduction Enables Regioselective 1,2-Diarylation of Alkenes with Two Electrophiles, Angewandte Chemie, 2023, 62(17), e202219166
Benzene, 1-(1,1-dimethylethyl)-4-[2-(4-methylphenyl)ethyl]- Raw materials
Benzene, 1-(1,1-dimethylethyl)-4-[2-(4-methylphenyl)ethyl]- Preparation Products
Benzene, 1-(1,1-dimethylethyl)-4-[2-(4-methylphenyl)ethyl]- Related Literature
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
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Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
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Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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